Cas no 615568-38-2 (6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one)

6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is a heterocyclic compound featuring a fused pyrido-oxazine core with a hydroxymethyl functional group. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The hydroxymethyl moiety enhances reactivity, enabling further derivatization, while the oxazinone ring contributes to stability and potential bioactivity. Its well-defined molecular framework makes it valuable for research in medicinal chemistry, where it may serve as a precursor for biologically active molecules. The compound’s purity and consistent performance are critical for reproducible results in synthetic workflows. Suitable for controlled reactions, it offers researchers a reliable intermediate for developing novel compounds.

6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one structure

615568-38-2 structure

Product Name:6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

CAS No:615568-38-2

MF:C₈H₈N₂O₃

MW:180.16072177887

MDL:MFCD18072664

CID:1083088

PubChem ID:21873621

Update Time:2025-05-19

6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

- 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
- 6-(hydroxymethyl)-2H-Pyrido[3,2-b]-1,4-oxazin-3(4H)-one
- 6-(hydroxymethyl)-4H-pyrido[3,2-b][1,4]oxazin-3-one
- 2H-pyrido[3,2-b]-1,4-oxazin-3(4H)-one, 6-(hydroxymethyl)-
- 615568-38-2
- DA-36751
- AWDQNVRPXBMZPW-UHFFFAOYSA-N
- SY279376
- MFCD18072664
- SCHEMBL5262016
- MDL： MFCD18072664
- Inchi： 1S/C8H8N2O3/c11-3-5-1-2-6-8(9-5)10-7(12)4-13-6/h1-2,11H,3-4H2,(H,9,10,12)
- InChI Key： AWDQNVRPXBMZPW-UHFFFAOYSA-N
- SMILES： O1CC(NC2C1=CC=C(CO)N=2)=O

Computed Properties

Exact Mass: 180.05354
Monoisotopic Mass: 180.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 71.4Å²

Experimental Properties

PSA: 71.45

6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM374625-1g	6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95%+	1g	$1305	2022-06-10
Alichem	A029192231-1g	6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95%	1g	$1279.08	2023-09-01
eNovation Chemicals LLC	Y1191408-1g	6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95%	1g	$1420	2024-07-19
eNovation Chemicals LLC	D297679-1g	6-(hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95%	1g	$1280	2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595649-1g	6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	98%	1g	￥10852.00	2024-05-06
Crysdot LLC	CD11092141-1g	6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95+%	1g	$1598	2024-07-18
eNovation Chemicals LLC	Y1191408-1g	6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95%	1g	$1420	2025-02-26
eNovation Chemicals LLC	D297679-1g	6-(hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95%	1g	$1280	2025-02-24
eNovation Chemicals LLC	Y1191408-1g	6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95%	1g	$1420	2025-02-24
eNovation Chemicals LLC	D297679-1g	6-(hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one	615568-38-2	95%	1g	$1280	2025-02-22

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Additional information on 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one: A Comprehensive Overview

The compound 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one, identified by the CAS number CAS No. 615568-38-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridoxazines, which are heterocyclic compounds with a pyridine ring fused to an oxazine ring. The presence of the hydroxymethyl group at the 6-position introduces unique chemical and biological properties to this molecule.

Recent studies have highlighted the importance of pyridoxazines in drug discovery due to their ability to interact with various biological targets. The hydroxymethyl group in this compound is particularly interesting as it can participate in hydrogen bonding, which is crucial for molecular recognition and binding in biological systems. This feature makes it a promising candidate for developing new therapeutic agents.

The synthesis of 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one involves a multi-step process that typically starts with the preparation of precursor molecules. One common approach is the condensation of an appropriate aldehyde or ketone with an amine derivative in the presence of a suitable catalyst. The reaction conditions are optimized to ensure high yield and purity of the final product. Researchers have also explored green chemistry methods to synthesize this compound, reducing environmental impact while maintaining efficiency.

In terms of applications, this compound has shown potential in the field of neuroscience. Studies have demonstrated that it can modulate neurotransmitter systems, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to inhibit certain enzymes involved in inflammation suggests its potential use in anti-inflammatory therapies.

The structural uniqueness of CAS No. 615568-38-2 also makes it valuable in material science. Its heterocyclic framework can be incorporated into polymer materials to enhance their mechanical and thermal properties. Recent advancements in nanotechnology have further expanded its applications, with researchers exploring its use in creating nanostructured materials for drug delivery systems.

In conclusion, 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to grow, this compound is poised to play an increasingly important role in advancing both medicinal and materials science.